Cas no 4705-04-8 (1,3-dioxo-3a,4,7,7a-tetrahydro-2-benzofuran-4-carboxylic Acid)

• Product Name: 1,3-dioxo-3a,4,7,7a-tetrahydro-2-benzofuran-4-carboxylic Acid
• CAS No: 4705-04-8
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 930679
• PubChem ID: 278625
• Update Time: 2025-04-19

1,3-dioxo-3a,4,7,7a-tetrahydro-2-benzofuran-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-3a,4,7,7a-tetrahydro-2-benzofuran-4-carboxylic Acid
• 1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2-benzofuran-4-carboxylic acid; NSC128357; AC1L5OH1; AC1Q6H7T; CTK4I9698; KST-1A9358; AR-1B7109; AG-K-97827; NSC-128357;
• NSC128357
• 4705-04-8
• NSC-128357
• DTXSID50299129
• 1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2-benzofuran-4-carboxylic acid

• Inchi： 1S/C9H8O5/c10-7(11)4-2-1-3-5-6(4)9(13)14-8(5)12/h1-2,4-6H,3H2,(H,10,11)
• InChI Key： ISYKSLPFCNDXPC-UHFFFAOYSA-N
• SMILES： O1C(C2CC=CC(C(=O)O)C2C1=O)=O

Computed Properties

• Exact Mass: 196.03714
• Monoisotopic Mass: 196.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.505
• Boiling Point: 456°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.566
• PSA: 80.67
• LogP: -0.03710